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Compound of Interest

Compound Name: Sodium Demethylcantharidate

Cat. No.: B1208503 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Sodium Demethylcantharidate. Adherence to these

procedures is essential to ensure personal safety and proper disposal.

Hazard Identification and Classification
Sodium Demethylcantharidate, also known as Sodium Norcantharidin, is classified with the

following hazards:

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2A)[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Property Information

Synonyms Sodium norcantharidin, Demethylcantharidin

CAS Number 13114-29-9

Molecular Formula C8H9NaO5

Molecular Weight 208.14

Physical State Solid (powder)

Solubility Water: 41 mg/mL; DMSO: Insoluble

Storage
Store at -20°C for up to 3 years (powder). Stock

solutions: 1 year at -80°C, 1 month at -20°C.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following provides general guidance.
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PPE Category Recommended Equipment

Eye/Face

Wear safety glasses with side shields or

goggles.[2] A face shield may be necessary for

splash hazards.[3][4]

Skin/Body

Wear a lab coat, long pants, and closed-toe

shoes.[5] For handling larger quantities or in

case of potential exposure, chemical-resistant

clothing or a gown shown to resist permeability

by hazardous drugs is required.[6][7]

Hand

Wear two pairs of chemotherapy-certified,

chemical-resistant gloves.[7][8] Gloves must be

inspected before use, and proper removal

techniques should be followed to avoid skin

contact.

Respiratory

Use only in a well-ventilated area, such as a

certified chemical fume hood.[5][9] If there is a

risk of inhalation, a NIOSH-approved respirator

(e.g., N95 or higher) should be used.[6][8]

Operational Plan: Safe Handling and Experimental
Workflow
1. Preparation and Handling:

Handle Sodium Demethylcantharidate in a designated area, such as a chemical fume

hood, to minimize inhalation exposure.[5][9]

Ensure an eyewash station and safety shower are readily accessible.[5][10]

Avoid the formation of dust.[5]

Wash hands thoroughly after handling.

2. Experimental Use:
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When preparing solutions, slowly add the powder to the solvent to avoid splashing.

Keep containers tightly closed when not in use.[1]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the spill area.[5][9]

Alert: Notify your supervisor and the Environmental Health & Safety (EH&S) department.

Contain: If trained and safe to do so for a small spill, confine the spill area using absorbent

material.[5][9] Avoid breathing vapors.[5][9]

PPE: Wear appropriate PPE, including respiratory protection, double gloves, a lab coat, and

eye protection.[8]

Clean-up: For small spills, carefully pick up the material and place it in a sealed, labeled

container for hazardous waste disposal.[5][9]

Large Spills: For large spills, do not attempt to clean up. Evacuate the area and contact

emergency services and EH&S.[5][9]

Exposure Response:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5][9]

Skin Contact: Immediately remove contaminated clothing.[5][11] Wash the affected area with

soap and plenty of water for at least 15 minutes.[5][9] Seek medical attention if irritation

persists.[11]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids.[5][9] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[5][9]
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Ingestion: Do NOT induce vomiting.[5][9] Rinse the mouth with water.[5] Never give anything

by mouth to an unconscious person.[2][5] Seek immediate medical attention.[5][9]

Disposal Plan
All waste containing Sodium Demethylcantharidate must be treated as hazardous waste.

1. Waste Segregation and Collection:

Collect all solid waste (e.g., contaminated gloves, wipes, and containers) in a designated,

clearly labeled, and sealed hazardous waste container.[12]

Liquid waste should be collected in a separate, labeled, and sealed container.[12] Do not fill

liquid waste containers to more than 75% capacity.[12]

The exterior of waste containers must be free of contamination.[12]

2. Disposal Procedure:

Dispose of contents and containers in accordance with local, regional, and national

regulations for hazardous waste.[13]

This typically involves incineration by a licensed hazardous-waste disposal contractor.[13]

Do not dispose of Sodium Demethylcantharidate down the drain.[14]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. epa.gov [epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1208503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208503?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/28457m.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215346.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. hazmatschool.com [hazmatschool.com]

5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

7. pogo.ca [pogo.ca]

8. educat.med.utah.edu [educat.med.utah.edu]

9. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

10. valencia-fl.safecollegessds.com [valencia-fl.safecollegessds.com]

11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

12. nipissingu.ca [nipissingu.ca]

13. benchchem.com [benchchem.com]

14. nems.nih.gov [nems.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sodium Demethylcantharidate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208503#personal-protective-equipment-for-
handling-sodium-demethylcantharidate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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